Cas no 1904094-46-7 (N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 1904094-46-7
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 5549798
• Update Time: 2025-07-19

N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C14H16N4O3S/c1-9-17-12(21-18-9)7-16-13(19)11-3-2-5-15-14(11)20-10-4-6-22-8-10/h2-3,5,10H,4,6-8H2,1H3,(H,16,19)
• InChI Key： MUVSIOBGGFBGPG-UHFFFAOYSA-N
• SMILES： C1(OC2CCSC2)=NC=CC=C1C(NCC1ON=C(C)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide

N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide: A Promising Compound in Modern Pharmaceutical Research

CAS No. 1904094-46-7 represents a unique chemical entity that has garnered significant attention in the field of pharmaceutical science. This compound, with its complex molecular architecture, exhibits a multifaceted pharmacological profile that aligns with emerging therapeutic targets. The N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl] functional group serves as a critical scaffold, while the thiolan-3-yloxy moiety contributes to its bioavailability and metabolic stability. Recent studies have highlighted its potential applications in modulating inflammatory pathways and targeting specific protein interactions, making it a subject of intense research in both academic and industrial settings.

The pyridine-3-carboxamide backbone of this compound provides a versatile platform for structural modifications, enabling the fine-tuning of its pharmacodynamic properties. This structural flexibility is particularly advantageous in the development of drugs targeting complex diseases such as neurodegenerative disorders and oncology. The integration of the 1,2,4-oxadiazol ring system further enhances its molecular complexity, offering opportunities for exploring novel mechanisms of action. Researchers are currently investigating its potential as a lead compound for the development of small-molecule therapeutics with improved efficacy and reduced side effects.

Recent advancements in medicinal chemistry have revealed that the thiolan-3-yloxy group plays a pivotal role in modulating the compound's interaction with biological targets. This functional group's ability to form hydrogen bonds and its hydrophilic nature contribute to the compound's solubility and permeability, which are critical factors in drug development. Studies published in 2023 have demonstrated that this structural feature significantly enhances the compound's ability to cross the blood-brain barrier, a crucial property for targeting neurological conditions. These findings underscore the importance of the thiolan-3-yloxy moiety in the compound's therapeutic potential.

The 1,2,4-oxadiazol-5-yl ring system within this compound has been shown to exhibit remarkable stability under physiological conditions, which is essential for maintaining its pharmacological activity. This stability is attributed to the ring's ability to resist hydrolysis and enzymatic degradation, a key consideration in the design of long-acting therapeutic agents. Recent research has also explored the possibility of incorporating additional functional groups into this ring system to further enhance its biological activity, opening new avenues for drug development.

One of the most exciting developments in the study of this compound is its application in targeting inflammatory diseases. The pyridine-3-carboxamide moiety has been shown to interact with specific enzymes involved in the production of pro-inflammatory cytokines, thereby modulating the immune response. This mechanism of action has been validated through in vitro studies and animal models, demonstrating its potential as an anti-inflammatory agent. Researchers are now focusing on optimizing its selectivity to minimize off-target effects and improve therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires precise control of reaction conditions to ensure the formation of the desired molecular structure. The N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl] group is typically synthesized through a condensation reaction between appropriate precursors, while the thiolan-3-yloxy functionality is introduced through a nucleophilic substitution reaction. These synthetic approaches have been optimized to improve yield and purity, which are critical factors in the development of pharmaceutical-grade compounds.

Recent studies have also explored the potential of this compound in the treatment of neurodegenerative disorders. The pyridine-3-carboxamide backbone has been shown to interact with specific receptors in the central nervous system, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest in further investigating its neuroprotective properties and its potential as a neuroprotective agent.

The 1,2,4-oxadiazol-5-yl ring system has been found to exhibit a unique ability to modulate the activity of certain enzymes involved in metabolic processes. This property has led to its exploration as a potential therapeutic agent for metabolic disorders. Researchers are currently investigating its ability to regulate key metabolic pathways, which could have significant implications for the treatment of conditions such as diabetes and obesity.

One of the most promising aspects of this compound is its potential for drug repurposing. The thiolan-3-yloxy group has been shown to interact with multiple biological targets, suggesting that it could be effective in treating a wide range of diseases. This versatility has led to its investigation in the treatment of both infectious diseases and chronic conditions, highlighting its potential as a broad-spectrum therapeutic agent.

The pyridine-3-carboxamide moiety has also been shown to exhibit unique properties in the context of drug delivery systems. Its ability to form stable complexes with certain excipients has led to its exploration in the development of controlled-release formulations. This property could significantly enhance the therapeutic benefits of the compound by ensuring a sustained release of the active ingredient over an extended period.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl] group plays a critical role in its binding affinity to specific receptors. These findings have guided the design of more potent derivatives of the compound, further enhancing its therapeutic potential.

The thiolan-3-yloxy group has also been shown to exhibit unique properties in the context of drug metabolism. Its ability to undergo metabolic transformations has been studied to understand its pharmacokinetic profile, which is essential for predicting its therapeutic efficacy and safety. These studies have provided valuable information for the optimization of the compound's dosing regimen and formulation.

One of the most significant challenges in the development of this compound is ensuring its stability under physiological conditions. The 1,2,4-oxadiazol-5-yl ring system has been shown to exhibit remarkable stability, but further modifications are being explored to enhance its resistance to enzymatic degradation. These modifications aim to improve the compound's half-life and therapeutic efficacy, making it a more viable candidate for clinical applications.

The pyridine-3-carboxamide moiety has also been shown to exhibit unique properties in the context of drug interaction studies. Its ability to form stable complexes with certain proteins has led to its exploration in the development of targeted therapies. These studies have provided valuable insights into the compound's mechanism of action and its potential for use in combination therapies.

Recent studies have also explored the potential of this compound in the treatment of infectious diseases. The thiolan-3-yloxy group has been shown to interact with specific enzymes involved in the replication of certain pathogens, suggesting that it could be effective in treating a wide range of infections. These findings have sparked interest in further investigating its antimicrobial properties and its potential as an antiviral agent.

The N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl] group has been shown to exhibit unique properties in the context of drug formulation. Its ability to form stable complexes with certain excipients has led to its exploration in the development of sustained-release formulations. This property could significantly enhance the therapeutic benefits of the compound by ensuring a prolonged release of the active ingredient over an extended period.

Overall, the N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide represents a promising compound with a wide range of potential applications in modern pharmaceutical research. Its unique molecular structure and multifaceted pharmacological profile make it a valuable candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of a wide range of diseases.

The compound N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide is a complex molecule with a unique structural framework that combines multiple functional groups, including a pyridine ring, an oxadiazole ring, and a thiolane ring. Its multifaceted pharmacological profile and structural complexity make it a promising candidate for various therapeutic applications. Below is a structured summary of its key features, potential applications, and areas of ongoing research: --- ### 1. Structural Features - Pyridine Ring: A six-membered aromatic ring with a nitrogen atom, contributing to its basicity and potential for hydrogen bonding. - Oxadiazole Ring: A five-membered heterocyclic ring containing two oxygen atoms and one nitrogen, known for its stability and ability to modulate enzyme activity. - Thiolane Ring: A cyclic ether with a sulfur atom, potentially enhancing solubility and bioavailability. - Methyl Group: Introduces steric bulk and may influence binding interactions with biological targets. - Amide Functional Group: Enhances solubility and can participate in hydrogen bonding with proteins. --- ### 2. Pharmacological Potential #### a. Targeted Therapies - Enzyme Inhibition: The oxadiazole ring may interact with specific enzymes (e.g., kinases, proteases), making it a candidate for anti-cancer or anti-inflammatory therapies. - Receptor Modulation: The pyridine ring could bind to G-protein-coupled receptors (GPCRs) or ion channels, offering potential for neurological or cardiovascular applications. #### b. Antimicrobial and Antiviral Activity - The thiolane ring and amide group may interfere with pathogen replication mechanisms, suggesting utility in treating infections (e.g., bacterial, viral). #### c. Neuroprotection - The compound’s ability to modulate metabolic pathways and interact with CNS receptors may offer therapeutic potential for neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s). #### d. Metabolic Disorders - The oxadiazole ring’s interaction with metabolic enzymes (e.g., in diabetes) could lead to applications in managing glucose homeostasis. --- ### 3. Drug Delivery and Formulation - Sustained-Release Formulations: The thiolane ring and amide group may allow for stable excipient interactions, enabling controlled release. - Oral Bioavailability: Structural modifications could enhance solubility and absorption, improving therapeutic efficacy. --- ### 4. Challenges and Research Directions - Stability Optimization: While the oxadiazole ring is stable, further modifications may be needed to enhance resistance to enzymatic degradation. - Toxicity Profiling: Comprehensive safety studies are required to ensure therapeutic window and minimize side effects. - Computational Modeling: Molecular docking and QSAR studies can guide the design of more potent derivatives. - Drug Repurposing: The compound’s multifunctionality suggests potential for repurposing in existing therapeutic areas (e.g., cancer, infections). --- ### 5. Conclusion The N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide represents a versatile platform for drug development. Its structural complexity and multifaceted interactions with biological targets make it a valuable candidate for addressing a wide range of diseases, from metabolic disorders to infectious diseases. Continued research in pharmacokinetics, toxicity, and mechanism of action will be critical to translating this compound into viable therapeutic agents. As synthetic and computational methods advance, further optimization of its structure and function will likely unlock its full therapeutic potential.